Cas no 899988-77-3 (N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899988-77-3
• MF: C₁₈H₁₇FN₄O
• MW: 324.352186918259
• CID: 5555749
• PubChem ID: 7223512
• Update Time: 2025-06-08

N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS004940267
• N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CCG-310079
• 899988-77-3
• N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-5-methyltriazole-4-carboxamide
• F3126-0721

• Inchi： 1S/C18H17FN4O/c1-11-8-12(2)10-15(9-11)20-18(24)17-13(3)23(22-21-17)16-6-4-14(19)5-7-16/h4-10H,1-3H3,(H,20,24)
• InChI Key： OYNMMLTWNKRRJS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C)=C(C(NC2C=C(C)C=C(C)C=2)=O)N=N1

Computed Properties

• Exact Mass: 324.13863934g/mol
• Monoisotopic Mass: 324.13863934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899988-77-3)

N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 899988-77-3, represents a novel class of molecules with potential applications in drug discovery and development. The intricate structure of this compound, featuring a triazole core appended with various aryl groups, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular framework of N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is characterized by its aromatic rings and heterocyclic system. The presence of 3,5-dimethylphenyl and 4-fluorophenyl substituents introduces specific electronic and steric properties that can influence the compound's interactions with biological targets. These features are particularly relevant in the design of molecules that exhibit high selectivity and efficacy in therapeutic contexts.

In recent years, there has been a surge in research focused on developing new compounds with triazole moieties due to their versatile biological activities. Triazoles are known for their ability to modulate various biological pathways, making them valuable scaffolds for drug discovery. The specific arrangement of atoms in N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide suggests potential applications in areas such as anti-inflammatory, antiviral, and anticancer therapies. The compound's structure allows for multiple points of interaction with biological receptors, which can enhance its pharmacological profile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to tailor the structure of N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide to meet specific pharmacological requirements. Recent advancements in synthetic chemistry have also facilitated the introduction of novel functional groups into the molecule, expanding its potential therapeutic applications.

The pharmacological activity of N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been explored in various preclinical studies. These studies have revealed promising results regarding its ability to interact with specific biological targets. For instance, the compound has shown potential in inhibiting enzymes involved in inflammatory pathways, which could make it a valuable candidate for treating inflammatory diseases. Additionally, its interaction with viral proteases has been investigated as a possible strategy for developing antiviral agents.

The role of computational chemistry in understanding the behavior of N-(3,5-dimethylphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide cannot be overstated. Molecular modeling techniques have provided insights into how the compound interacts with biological targets at the atomic level. These insights have guided researchers in optimizing the structure of the molecule to enhance its binding affinity and selectivity. Furthermore, computational methods have been instrumental in predicting the metabolic stability and pharmacokinetic properties of the compound.

In conclusion, N-(3,5-dimethylphenyl)-1-(4-fluorophenyl-5-methyl-1H- 1, 2, 3-triazole- 4-carboxamide (CAS No. 899988- 77- 3) is a compound with significant potential in pharmaceutical research. Its unique structure, combined with promising preclinical findings, make it a compelling candidate for further exploration. As research continues, we can expect to gain deeper insights into its therapeutic potential, paving the way for novel treatments across various disease areas.